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Compound Name: Ethyl 4-(butylamino)benzoate

Cat. No.: B140794 Get Quote

An In-depth Technical Guide to the Chemical Properties of Ethyl 4-(butylamino)benzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 4-(butylamino)benzoate is an organic compound that serves as a key intermediate in

the synthesis of various pharmaceutical compounds, most notably the local anesthetic

tetracaine.[1][2] Its chemical structure, characterized by an ethyl ester of 4-(butylamino)benzoic

acid, makes it a subject of interest in medicinal chemistry and drug development.[2][3] This

technical guide provides a comprehensive overview of the chemical properties, synthesis, and

analytical data of Ethyl 4-(butylamino)benzoate.

Chemical and Physical Properties
The fundamental chemical and physical properties of Ethyl 4-(butylamino)benzoate are

summarized in the tables below, providing a consolidated reference for researchers.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name ethyl 4-(butylamino)benzoate[4]

CAS Number 94-32-6[1][4]

Molecular Formula C₁₃H₁₉NO₂[1][4][5]

Molecular Weight 221.30 g/mol [3][6]

SMILES CCCCNC1=CC=C(C=C1)C(=O)OCC[4]

InChI
1S/C13H19NO2/c1-3-5-10-14-12-8-6-11(7-9-

12)13(15)16-4-2/h6-9,14H,3-5,10H2,1-2H3[4]

InChIKey GTXRSQYDLPYYNW-UHFFFAOYSA-N[4]

Table 2: Physical Properties
Property Value

Appearance
White to off-white or light yellow crystalline

powder[1][4][6]

Melting Point 68-70 °C[1][2]

Boiling Point 220 °C at 2 mmHg[1][2]

Solubility Slightly soluble in DMSO and Methanol[1][2]

Density
Approximately 1.0451 g/cm³ (rough estimate)[1]

[2]

Refractive Index Approximately 1.5175 (estimate)[1][2]

Flash Point 158.4 °C[1]

Vapor Pressure 9.87E-05 mmHg at 25°C[1]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of Ethyl 4-
(butylamino)benzoate. The following table summarizes the available spectral information.
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Table 3: Spectroscopic Data
Technique Data Availability / Key Features

¹H NMR Spectra are available.[4][7][8]

¹³C NMR Spectra are available.[7][9]

Infrared (IR) Spectra are available (KBr disc, nujol mull).[7]

Mass Spectrometry (MS)
Mass spectra are available, with major

fragments observed.[4]

Experimental Protocols
Synthesis of Ethyl 4-(butylamino)benzoate
A common method for the synthesis of Ethyl 4-(butylamino)benzoate involves the reductive

amination of ethyl p-nitrobenzoate.[10]

Materials:

p-Nitrobenzoate (93.9 g, 0.48 mol)

Methanol (138.2 g, 4.32 mol)

n-Butyraldehyde (38.1 g, 0.53 mol)

Zinc powder (124.8 g, 1.92 mol)

Acetic acid (230.4 g, 3.84 mol)

Ethyl acetate

Water

Procedure:

To a 1L four-necked flask equipped with a stirrer, a spherical condenser, a thermometer, and

a constant pressure dropping funnel, add p-nitrobenzoate and methanol.[10]
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Add n-butyraldehyde and zinc powder to the mixture.[10]

Cool the mixture to 0-5 °C.[10]

Slowly add acetic acid to the system over a period of 30 minutes.[10]

Allow the reaction to proceed at room temperature for approximately 2 hours, monitoring the

progress using Thin Layer Chromatography (TLC).[10]

After the reaction is complete, the light brown-yellow transparent liquid is obtained by direct

pumping.[10]

Wash the filter cake with water (3 x 50 mL).[10]

The generated salt is removed, and the zinc powder is recovered. The mother liquor is

subjected to reduced pressure evaporation to recover the methanol.[10]

Dissolve the remaining residue in 200 mL of ethyl acetate and wash to remove salt and

acetic acid.[10]

Dry the organic phase to yield the crude product of ethyl p-butylamino benzoate. A yield of

approximately 94.7% can be expected.[10]

Logical Relationships and Use
Ethyl 4-(butylamino)benzoate is a significant intermediate in organic synthesis. Its primary

application is in the production of the local anesthetic tetracaine.[1] This relationship can be

visualized as a straightforward synthesis pathway.

p-Aminobenzoic acid
(or its derivatives) Ethyl 4-(butylamino)benzoate

 Alkylation/
Esterification 

Tetracaine

 Further
Functionalization 

Click to download full resolution via product page

Synthesis pathway of Tetracaine from precursors.

Safety and Handling
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Ethyl 4-(butylamino)benzoate should be handled with care in a laboratory setting. It is

classified as harmful if swallowed and may cause skin, eye, and respiratory irritation.[11]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Handling: Avoid formation of dust and aerosols. Use in a well-ventilated area.[12]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place.[1][12]

Conclusion
This technical guide has provided a detailed overview of the chemical properties, synthesis,

and key applications of Ethyl 4-(butylamino)benzoate. The compiled data and protocols are

intended to support researchers and professionals in the fields of chemical synthesis and drug

development in their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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